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Compound of Interest

Compound Name: Fexlamose

Cat. No.: B15623112 Get Quote

Disclaimer: This document provides essential safety and logistical information for the handling

of Fexlamose based on its chemical nature as a thiol-modified carbohydrate and general

laboratory safety guidelines. As no specific Safety Data Sheet (SDS) for Fexlamose is publicly

available, this guidance is derived from best practices for handling similar thiol-containing

compounds and investigational drugs. Researchers, scientists, and drug development

professionals should always consult their institution's Environmental Health and Safety (EHS)

department for a formal risk assessment before handling any new chemical.

Fexlamose (also known as AER-01 or MUC-031) is a mucolytic agent under investigation for

the treatment of chronic obstructive pulmonary disease (COPD) and other muco-obstructive

lung diseases.[1][2] Its mechanism of action involves the cleavage of disulfide bonds in mucin,

the primary protein in mucus.[1][2] As a thiol-modified carbohydrate, specific precautions must

be taken to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to Fexlamose. The following table

summarizes the recommended PPE for various laboratory activities involving this compound.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and preparing solutions

- Nitrile or neoprene gloves (double-gloving is

recommended)[3] - Disposable gown with tight-

fitting cuffs[4] - Safety goggles and a face

shield[4] - N95 or higher-rated respirator[5]

Handling solutions and cell cultures

- Nitrile or neoprene gloves[4] - Laboratory coat

or disposable gown[4] - Safety glasses with side

shields

Cleaning and disposal

- Heavy-duty nitrile or neoprene gloves -

Disposable gown - Safety goggles and a face

shield

Operational Plan: Safe Handling of Fexlamose
All procedures involving Fexlamose, especially the handling of the pure compound or

concentrated solutions, should be performed in a certified chemical fume hood to minimize

inhalation exposure.[6]
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Caption: Workflow for the safe handling of Fexlamose in a laboratory setting.
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Disposal Plan
Proper disposal of Fexlamose and associated waste is crucial to prevent environmental

contamination and ensure safety. Thiol-containing compounds can often be neutralized before

disposal.

Fexlamose Waste Disposal Protocol
Segregate Waste: All materials contaminated with Fexlamose (e.g., pipette tips, gloves,

vials) should be collected in a designated, labeled hazardous waste container.[6][7]

Liquid Waste Treatment: Unused or waste solutions of Fexlamose should be treated to

oxidize the thiol group. This can typically be achieved by slowly adding the thiol solution to

an excess of a basic sodium hypochlorite solution (household bleach) with stirring in a

chemical fume hood.[8][9] This reaction can be exothermic, so it should be done with

caution.[6][9]

Final Disposal: The neutralized solution should be disposed of as hazardous chemical waste

according to your institution's guidelines.[6][7] Never pour untreated Fexlamose solutions

down the drain.

Logical Flow for Fexlamose Disposal
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Caption: Logical workflow for the proper disposal of Fexlamose waste.

Storage and Stability
Proper storage is essential to maintain the integrity of Fexlamose.

Storage Condition Duration

-80°C 6 months

-20°C 1 month

Store in a sealed container, away from moisture and light.[1]

By adhering to these safety and logistical guidelines, researchers can minimize risks and

ensure the safe and effective use of Fexlamose in their work. Always prioritize safety and

consult with your institution's safety professionals for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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